Cas no 106-34-3 (benzene-1,4-diol, cyclohexa-2,5-diene-1,4-dione)

• Product Name: benzene-1,4-diol, cyclohexa-2,5-diene-1,4-dione
• CAS No: 106-34-3
• MF: C₁₂H₁₀O₄
• MW: 218.205403804779
• MDL: MFCD00010310
• CID: 35371
• PubChem ID: 7801
• Update Time: 2025-04-18

benzene-1,4-diol, cyclohexa-2,5-diene-1,4-dione Chemical and Physical Properties

Names and Identifiers

• Quinhydrone
• Quinhydrone(Technical)
• 2,5-Cyclohexadiene-1,4-dione coMpd with 1,4-benzene diol(1∶1)
• 2,5-Cyclohexadiene-1,4-dione,compd.with1,4-benzenediol(1:1)
• benzene-1,4-diol,cyclohexa-2,5-diene-1,4-dione
• Molecular coMp.of p-benzoquinone and hydroquinone
• 2,5-Cyclohexadiene-1,4-dione 1,4-benzenediol (1:1)
• Chinhydron
• QuinhydroneGr
• beta-Quinhydrone
• benzoquinhydrone
• p-Benzoquinhydrone
• GREEN HYDROQUINONE
• Quinonehydroquinone
• Quinhydrone,98%
• Quinhydrone 97%
• Chinhydron [Czech]
• Hydroquinone, compd. with p-benzoquinone
• p-Benzoquinone, compd. with hydroquinone
• 2,5-Cyclohexadiene-1,4-dione, compd. with 1,4-benzenediol (1:1)
• p-Benzoquinone-hydroquinone compound (1:1)
• P4A66LQ3QJ
• p-Benzoquinone, compd. with hydroquinone (1:1)
• Quinhydrone, 98%
• Hydroquinone: benzoquinone 1:1 complex
• 2,5-Cyclohexadiene-1,4-dione compd. with 1,4-benzene
• benzene-1,4-diol, cyclohexa-2,5-diene-1,4-dione
• SCHEMBL51208
• benzene-1,4-diol; cyclohexa-2,5-diene-1,4-dione
• UNII-P4A66LQ3QJ
• EN300-31201
• WLN: L6V DVJ & QR DQ
• QUINHYDRONE [MI]
• LS-14052
• benzoquinone compound with hydroquinone (1:1)
• NSC-36325
• CHEBI:26491
• Benzoquinone-hydroquinone
• 2,5-Cyclohexadiene-1,4-dione compd with 1,4-benzenediol (1:1)
• Quinhydrone, 97%
• .beta.-Quinhydrone
• W-108768
• Q0008
• AKOS009159488
• Quinhydrone, 97.5%
• EINECS 203-387-6
• Q3675005
• Quinhydrone, puriss.
• 106-34-3
• NSC 36325
• CS-0198853
• MFCD00010310
• cyclohexa-2,5-diene-1,4-dione--benzene-1,4-diol (1:1)
• DTXSID9059337
• benzene-1,4-diol;cyclohexa-2,5-diene-1,4-dione
• NSC36325
• FT-0645577
• NS00078985
• p-benzoquinone--hydroquinone compound (1:1)
• BDJXVNRFAQSMAA-UHFFFAOYSA-N
• p-Benzoquinone, compd. with hydroquinone (1:1) (8CI)
• HY-W140236
• pBenzoquinhydrone
• pBenzoquinone, compd. with hydroquinone
• pBenzoquinonehydroquinone compound (1:1)
• Hydroquinone, compd. with pbenzoquinone
• DTXCID0032992
• 2,5Cyclohexadiene1,4dione compd. with 1,4benzenediol (1:1)
• 203-387-6

• MDL： MFCD00010310
• Inchi： 1S/C6H6O2.C6H4O2/c2*7-5-1-2-6(8)4-3-5/h1-4,7-8H;1-4H
• InChI Key： BDJXVNRFAQSMAA-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)O.O=C1C=CC(C=C1)=O
• BRN： 3919222

Computed Properties

• Exact Mass: 218.05800
• Monoisotopic Mass: 218.057909
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 204
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing

Experimental Properties

• Color/Form: Green crystals with metallic luster.
• Density: 1.40
• Melting Point: 167-172 °C (lit.)
• Boiling Point: 285 °C
• Flash Point: 141.6°C
• Refractive Index: 1.4270 (estimate)
• Solubility: 4g/l
• Water Partition Coefficient: 4 g/L (20 ºC)
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 74.60000
• LogP: 1.34840
• Merck: 8058
• Sensitiveness: Light Sensitive
• FEMA: 2441
• Solubility: It is soluble in alcohol, ether, ammonia and hot water, slightly soluble in cold water, and insoluble in petroleum ether.

benzene-1,4-diol, cyclohexa-2,5-diene-1,4-dione Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H301,H315,H319,H335
• Warning Statement： P261,P301+P310,P305+P351+P338
• Hazardous Material transportation number：UN 2811 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26; S36; S61; S37/39; S29
• RTECS：VA4550000
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1
• HazardClass：6.1
• PackingGroup：III
• TSCA：Yes
• Toxicity：LD50 orally in rats: 225 mg/kg (Woodward)
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R22; R36/37/38; R50

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Hydroquinones
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenediols Hydroquinones
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons